1-Azido-4-methoxybenzene
Overview
Description
1-Azido-4-methoxybenzene, also known as 4-Methoxyphenyl azide, Anisole, p-azido-, p-Azidoanisole, and p-Methoxyphenyl azide , is a chemical compound with the molecular formula C7H7N3O . It has a molecular weight of 149.1500 .
Molecular Structure Analysis
The molecular structure of 1-Azido-4-methoxybenzene can be viewed as a 2D Mol file or a computed 3D SD file . The 3D structure provides a more detailed view of the spatial arrangement of atoms and the nature of chemical bonds .Chemical Reactions Analysis
1-Azido-4-methoxybenzene has been reported to undergo cycloaddition reactions with aliphatic, aromatic, and heterocyclic terminal alkyne compounds. A study also highlighted the impact of positional isomerism on chemical reactivity, which involves a domino reaction, salt formation, cyclization, and nucleophilic substitution .Physical And Chemical Properties Analysis
1-Azido-4-methoxybenzene is available as a solution with a concentration of approximately 0.5 M in tert-butyl methyl ether .Scientific Research Applications
Organic Synthesis
1-Azido-4-methoxybenzene is a valuable reagent in organic synthesis, particularly in the construction of heterocycles and click chemistry reactions . Its azido group participates in cycloaddition reactions, often yielding 1,2,3-triazoles, which are core structures in many pharmaceuticals and agrochemicals.
Medicinal Chemistry
In medicinal chemistry, 1-Azido-4-methoxybenzene can be used as a precursor for synthesizing various biologically active molecules . Its transformation into different aniline derivatives allows for the creation of potential drug candidates.
Materials Science
This compound finds applications in materials science due to its ability to form polymers and coatings through click chemistry . These materials have potential uses in creating smart surfaces and nanomaterials.
Pharmaceuticals
1-Azido-4-methoxybenzene is used in the pharmaceutical industry as a building block for the synthesis of complex molecules . It can be incorporated into various drug frameworks, enhancing their properties and efficacy.
Agriculture
Structurally related compounds to 1-Azido-4-methoxybenzene have shown plant growth inhibitory activities. This suggests its potential use in developing herbicides or growth regulators in agriculture.
Analytical Chemistry
In analytical chemistry, 1-Azido-4-methoxybenzene can be used as a standard or reference compound in mass spectrometry to identify and quantify similar organic compounds .
Environmental Science
The azido group in 1-Azido-4-methoxybenzene can be utilized in environmental science research for the detection and removal of pollutants through chemical reactions that target specific contaminants .
Click Chemistry Applications
Click chemistry, where 1-Azido-4-methoxybenzene is often used, is a versatile tool in bioconjugation, allowing for the labeling and tracking of biological molecules in various environments .
properties
IUPAC Name |
1-azido-4-methoxybenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H7N3O/c1-11-7-4-2-6(3-5-7)9-10-8/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PPKDSHDYUBDVKL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)N=[N+]=[N-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H7N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50175217 |
Source
|
| Record name | Benzene, 1-azido-4-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50175217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.15 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Azido-4-methoxybenzene | |
CAS RN |
2101-87-3 |
Source
|
| Record name | 4-Methoxyphenyl azide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=2101-87-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzene, 1-azido-4-methoxy- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002101873 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Benzene, 1-azido-4-methoxy- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50175217 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 1-azido-4-methoxybenzene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of 1-Azido-4-methoxybenzene in the research presented?
A1: The paper highlights the synthesis of 1-azido-4-methoxybenzene through a nucleophilic substitution reaction. The researchers demonstrate that their novel copper(I) catalyst, supported on a weakly acidic polyacrylate resin, effectively catalyzes the substitution of the iodide group in 4-iodoanisole with an azide group (-N3), resulting in the formation of 1-azido-4-methoxybenzene []. This compound then serves as a versatile precursor for further click chemistry reactions, specifically azide-alkyne cycloadditions, to synthesize diverse 1,2,3-triazole derivatives.
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